Cas no 1004640-25-8 (4-methoxy-N-(3-methylphenyl)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide)

• Product Name: 4-methoxy-N-(3-methylphenyl)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide
• CAS No: 1004640-25-8
• MF: C₁₉H₁₇N₃O₃
• MW: 335.356584310532
• CID: 6576397
• Update Time: 2025-07-02

4-methoxy-N-(3-methylphenyl)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-(3-methylphenyl)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide
• 4-methoxy-N-(3-methylphenyl)-6-oxo-1-phenylpyridazine-3-carboxamide

• Inchi： 1S/C19H17N3O3/c1-13-7-6-8-14(11-13)20-19(24)18-16(25-2)12-17(23)22(21-18)15-9-4-3-5-10-15/h3-12H,1-2H3,(H,20,24)
• InChI Key： FVPKNBISKNRXBS-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC(C)=C2)=O)=NN(C2=CC=CC=C2)C(=O)C=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-methoxy-N-(3-methylphenyl)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide

Introduction to 4-methoxy-N-(3-methylphenyl)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide (CAS No. 1004640-25-8) and Its Emerging Applications in Chemical Biology

The compound 4-methoxy-N-(3-methylphenyl)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide, identified by its CAS number 1004640-25-8, represents a significant advancement in the field of chemical biology. This heterocyclic molecule has garnered attention due to its unique structural framework and promising biological activities. The presence of functional groups such as the 4-methoxy substituent and the 6-oxo moiety contributes to its distinct chemical properties, making it a valuable scaffold for further pharmacological exploration.

Recent studies have highlighted the potential of this compound as a lead candidate in the development of novel therapeutic agents. Its molecular structure, characterized by a dihydropyridazine core, suggests compatibility with various biological targets, particularly those involved in inflammatory and neurodegenerative pathways. The N-(3-methylphenyl) group further enhances its binding affinity to specific enzymes and receptors, positioning it as a promising candidate for drug discovery initiatives.

In the realm of medicinal chemistry, the synthesis and optimization of 4-methoxy-N-(3-methylphenyl)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide have been extensively studied to improve its pharmacokinetic profiles. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives with enhanced efficacy and reduced toxicity. These efforts align with the broader goal of developing next-generation therapeutics that address unmet medical needs while adhering to stringent safety standards.

One of the most compelling aspects of this compound is its potential application in modulating inflammatory responses. Emerging research indicates that derivatives of dihydropyridazine compounds can interact with key signaling pathways involved in inflammation, such as NF-κB and MAPK. By targeting these pathways, 4-methoxy-N-(3-methylphenyl)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide and its analogs may offer novel insights into the treatment of chronic inflammatory diseases, including rheumatoid arthritis and atherosclerosis.

Additionally, the compound has shown promise in preclinical studies related to neuroprotection. The structural features of 4-methoxy-N-(3-methylphenyl)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide suggest its ability to cross the blood-brain barrier, a critical factor for effective central nervous system (CNS) drug delivery. Preliminary data suggest that it may interfere with oxidative stress pathways and amyloid-beta aggregation, making it a candidate for addressing neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthetic approach to 4-methoxy-N-(3-methylphenyl)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps include condensation reactions between appropriately substituted phenols and hydrazine derivatives, followed by cyclization and functional group modifications. These synthetic strategies not only showcase the versatility of dihydropyridazine scaffolds but also provide a foundation for generating libraries of structurally diverse compounds for further biological evaluation.

From an industrial perspective, the scalability of synthesizing 4-methoxy-N-(3-methylphenyl)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide is a critical consideration for its commercial viability. Advances in green chemistry principles have enabled more sustainable production methods, reducing waste and minimizing environmental impact. Such innovations are essential for ensuring that drug development remains both economically feasible and ecologically responsible.

The future direction of research on 4-methoxy-N-(3-methylphenyl)-6-oxo-1-phenoxy 2-pyrrolidinone derivatives dihydropyridazine carboxamide CAS 1004640 25 8 is likely to focus on understanding its mechanism of action at a molecular level. High-resolution structural biology techniques, such as X-ray crystallography and cryo-electron microscopy (cryoEM), will be instrumental in elucidating how this compound interacts with biological targets. This knowledge will guide the design of next-generation analogs with improved pharmacological properties.

Furthermore, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be crucial in translating laboratory findings into clinical applications. The integration of artificial intelligence (AI) tools for predictive modeling and drug design will accelerate this process by identifying promising candidates for further validation. Such collaborative efforts are essential for bringing innovative therapeutics from bench to bedside efficiently.

In conclusion,4-methoxy-N-(3-methylphenyl)-6 oxopyrido[2 7]pyrazin 5(2H)one derivative dihydropyrone CAS number 1004640258 represents a compelling example of how structural innovation can lead to novel therapeutic opportunities. Its unique chemical properties make it a valuable scaffold for drug discovery initiatives aimed at treating inflammatory diseases neurodegenerative disorders and other challenging medical conditions. As research continues to uncover new applications this compound is poised play an increasingly important role in advancing human health.